Cas no 79748-81-5 (3,5,7,9-Undecatetraenoicacid,2-ethylidene-11-[(1R,4S,5R)-4-hydroxy-4-(2-hydroxyethyl)-2-oxo-6-oxa-3-azabicyclo[3.1.0]hex-1-yl]-4,6,10-trimethyl-11-oxo-,methyl ester, (2E,3E,5E,7E,9E)-)
79748-81-5 structure
Product Name:3,5,7,9-Undecatetraenoicacid,2-ethylidene-11-[(1R,4S,5R)-4-hydroxy-4-(2-hydroxyethyl)-2-oxo-6-oxa-3-azabicyclo[3.1.0]hex-1-yl]-4,6,10-trimethyl-11-oxo-,methyl ester, (2E,3E,5E,7E,9E)-
CAS No:79748-81-5
MF:C23H29NO7
MW:431.478867292404
CID:570839
PubChem ID:6435894
Update Time:2025-04-19
3,5,7,9-Undecatetraenoicacid,2-ethylidene-11-[(1R,4S,5R)-4-hydroxy-4-(2-hydroxyethyl)-2-oxo-6-oxa-3-azabicyclo[3.1.0]hex-1-yl]-4,6,10-trimethyl-11-oxo-,methyl ester, (2E,3E,5E,7E,9E)- Chemical and Physical Properties
Names and Identifiers
-
- 3,5,7,9-Undecatetraenoicacid,2-ethylidene-11-[(1R,4S,5R)-4-hydroxy-4-(2-hydroxyethyl)-2-oxo-6-oxa-3-azabicyclo[3.1.0]hex-1-yl]-4,6,10-trimethyl-11-oxo-,methyl ester, (2E,3E,5E,7E,9E)-
- 3,5,7,9-Undecatetraenoicacid,2-ethylidene-11-[(1R,4S,5R)-4-hydroxy-4-(2-hydroxyethyl)-2-oxo-6-oxa-3-azabicyclo[3.1.0]hex-1-yl
- fusarin C
- methyl (2E,3E,5E,7E,9E)-2-ethylidene-11-[(1R,4S,5R)-4-hydroxy-4-(2-hydroxyethyl)-2-oxo-6-oxa-3-azabicyclo[3.1.0]hexan-1-yl]-4,6,10-trimethyl-11-oxoundeca-3,5,7,9-tetraenoate
- 79748-81-5
- 3,5,7,9-UNDECATETRAENOIC ACID, 2-ETHYLIDENE-11-(4-HYDROXY-4-(2-HYDROXYETHYL)-2-OXO-6-OXA-3-AZABICYCLO(3.1.0)HEX-1-YL)-4,6,10-TRIMETHYL-11-OXO-, METHYL ESTER, (1R-(1.ALPHA.(2E,3E,5E,7E,9E),4.ALPHA.,5.ALPHA.))-
- 3,5,7,9-Undecatetraenoic acid, 2-ethylidene-11-(4-hydroxy-4-(2-hydroxyethyl)-2-oxo-6-oxa-3-azabicyclo(3.1.0)hex-1-yl)-4,6,10-trimethyl-11-oxo-, methyl ester, (1R-(1-alpha(2E,3E,5E,7E,9E),4-alpha,5-alpha))-
- UNII-C3F3Z00LM3
- DTXSID501020204
- HSDB 7078
- Q27155879
- C19243
- CCRIS 4320
- C3F3Z00LM3
- CHEBI:82329
- fusarinC
- 3,5,7,9-UNDECATETRAENOIC ACID, 2-ETHYLIDENE-11-((1R,4S,5R)-4-HYDROXY-4-(2-HYDROXYETHYL)-2-OXO-6-OXA-3-AZABICYCLO(3.1.0)HEX-1-YL)-4,6,10-TRIMETHYL-11-OXO-, METHYL ESTER, (2E,3E,5E,7E,9E)-
-
- Inchi: 1S/C23H29NO7/c1-6-17(19(27)30-5)13-15(3)12-14(2)8-7-9-16(4)18(26)23-20(31-23)22(29,10-11-25)24-21(23)28/h6-9,12-13,20,25,29H,10-11H2,1-5H3,(H,24,28)/b8-7+,14-12+,15-13+,16-9+,17-6+/t20-,22-,23-/m0/s1
- InChI Key: FZFYFSUIOSWLHW-UNZVFGKVSA-N
- SMILES: O1[C@]2(C(/C(=C/C=C/C(=C/C(=C/C(/C(=O)OC)=C\C)/C)/C)/C)=O)C(N[C@](CCO)([C@H]12)O)=O
Computed Properties
- Exact Mass: 431.194
- Monoisotopic Mass: 431.194
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 924
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 5
- Topological Polar Surface Area: 126A^2
- XLogP3: 3
Experimental Properties
- Density: 1.247
- Boiling Point: 699.3°C at 760 mmHg
- Flash Point: 376.7°C
- Refractive Index: 1.572
- PSA: 128.95000
- LogP: 1.68420
3,5,7,9-Undecatetraenoicacid,2-ethylidene-11-[(1R,4S,5R)-4-hydroxy-4-(2-hydroxyethyl)-2-oxo-6-oxa-3-azabicyclo[3.1.0]hex-1-yl]-4,6,10-trimethyl-11-oxo-,methyl ester, (2E,3E,5E,7E,9E)- Related Literature
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
79748-81-5 (3,5,7,9-Undecatetraenoicacid,2-ethylidene-11-[(1R,4S,5R)-4-hydroxy-4-(2-hydroxyethyl)-2-oxo-6-oxa-3-azabicyclo[3.1.0]hex-1-yl]-4,6,10-trimethyl-11-oxo-,methyl ester, (2E,3E,5E,7E,9E)-) Related Products
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